Cas no 957022-85-4 ((2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid)

(2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid is a structurally distinct pyrazole-based derivative featuring a conjugated prop-2-enoic acid moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its rigid aromatic framework and reactive α,β-unsaturated carbonyl group. The presence of both 4-methylphenyl and phenyl substituents on the pyrazole core enhances its steric and electronic properties, making it suitable for targeted modifications in drug discovery. Its conjugated system may also contribute to bioactivity in medicinal chemistry applications. The compound's synthetic versatility and defined stereochemistry (E-configuration) ensure reproducibility in research and industrial processes.
(2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid structure
957022-85-4 structure
Product Name:(2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
CAS No:957022-85-4
MF:C20H18N2O2
MW:318.369124889374
MDL:MFCD06655407
CID:5331707
PubChem ID:6235469
Update Time:2025-10-27

(2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
    • (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
    • MDL: MFCD06655407
    • Inchi: 1S/C20H18N2O2/c1-15-7-9-16(10-8-15)13-22-14-18(11-12-19(23)24)20(21-22)17-5-3-2-4-6-17/h2-12,14H,13H2,1H3,(H,23,24)/b12-11+
    • InChI Key: FFHXTJJVOADTNT-VAWYXSNFSA-N
    • SMILES: C(O)(=O)/C=C/C1=CN(CC2=CC=C(C)C=C2)N=C1C1=CC=CC=C1

(2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-833026-0.05g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
0.05g
$42.0 2025-02-19
Enamine
EN300-833026-0.1g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
0.1g
$66.0 2025-02-19
Enamine
EN300-833026-0.25g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
0.25g
$92.0 2025-02-19
Enamine
EN300-833026-0.5g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
0.5g
$175.0 2025-02-19
Enamine
EN300-833026-1.0g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
1.0g
$256.0 2025-02-19
Enamine
EN300-833026-2.5g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
2.5g
$503.0 2025-02-19
Enamine
EN300-833026-5.0g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
5.0g
$743.0 2025-02-19
Enamine
EN300-833026-10.0g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95.0%
10.0g
$1101.0 2025-02-19
Enamine
EN300-833026-1g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95%
1g
$256.0 2023-09-02
Enamine
EN300-833026-5g
(2E)-3-{1-[(4-methylphenyl)methyl]-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid
957022-85-4 95%
5g
$743.0 2023-09-02

Additional information on (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid

Comprehensive Guide to (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid (CAS No. 957022-85-4)

(2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid (CAS No. 957022-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrazole derivative is known for its unique structural features, which make it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential applications in anti-inflammatory agents and enzyme inhibitors.

The molecular structure of (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid includes a pyrazole ring substituted with a phenyl group and a 4-methylphenylmethyl moiety, along with a prop-2-enoic acid side chain. This configuration contributes to its reactivity and versatility in synthetic chemistry. The E-configuration of the double bond in the prop-2-enoic acid segment is particularly noteworthy, as it influences the compound's stability and interaction with biological targets.

One of the most searched questions about this compound is: "What are the applications of (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid in drug development?" Recent studies suggest that this compound exhibits promising activity as a COX-2 inhibitor, which is relevant for developing new anti-inflammatory drugs. Additionally, its structural similarity to known pharmacophores makes it a candidate for further exploration in cancer research and neurodegenerative disease treatments.

The synthesis of (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid typically involves multi-step organic reactions, including condensation and ester hydrolysis. Researchers often optimize these processes to improve yield and purity, addressing common queries like "How to synthesize (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid efficiently?" Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to enhance the production of this compound.

In the context of market trends, the demand for pyrazole-based compounds like (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid is rising due to their broad applicability in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and drug developers.

Another frequently asked question is: "What are the safety considerations for handling (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid?" While this compound is not classified as hazardous, standard laboratory precautions, such as using personal protective equipment (PPE) and working in a well-ventilated area, are recommended. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability.

The future prospects of (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid are closely tied to advancements in medicinal chemistry and biotechnology. With ongoing research into its mechanism of action and potential therapeutic benefits, this compound is poised to play a significant role in the development of next-generation small-molecule drugs.

For researchers and industry professionals seeking high-quality (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid, it is crucial to source the compound from reputable suppliers who provide analytical data (e.g., HPLC, NMR) to ensure purity and consistency. This aligns with the growing emphasis on quality control in chemical procurement.

In summary, (2E)-3-{1-(4-methylphenyl)methyl-3-phenyl-1H-pyrazol-4-yl}prop-2-enoic acid (CAS No. 957022-85-4) is a compound of high interest due to its structural uniqueness and potential applications in drug discovery. Its relevance to COX-2 inhibition and other biological activities makes it a focal point for ongoing research, addressing key questions in the scientific community.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.